5-Chloro-3-(2-iodoethyl)-1-benzothiophene

• CAS No.: 821787-26-2
• Molecular Formula: C10H8ClIS
• Molecular Weight: 322.59 g/mol
• IUPAC Name: 5-chloro-3-(2-iodoethyl)-1-benzothiophene
• InChI: InChI=1S/C10H8ClIS/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6H,3-4H2
• InChI Key: SBTSIUUSBNSFGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CS2)CCI

Description

5-Chloro-3-(2-iodoethyl)-1-benzothiophene is a useful research compound. Its molecular formula is C10H8ClIS and its molecular weight is 322.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(5-chloro-1-benzothiophene-3-yl)ethanol (1060 mg, 5 mmol) in anhydrous THF (50 ml), triphenylphosphine (1.572 g, 6 mmol), iodine (1.518 g, 6 mmol) and imidazole (408 mg, 6 mmol) were added at room temperature. The reaction mixture was stirred at room temperature for 4 hrs and quenched with water. It was extracted with chloroform, washed well with 5% Na2S2O3 solution and the organic layer was dried over anhydrous MgSO4. It was filtered and concentrated. The residue was purified by silica-gel column chromatography by eluting it with 30% ethyl acetate:hexane. The product, namely 2-(5-chloro-1-benzothiophene-3-yl)ethyl iodide, was obtained as brown liquid; Yield: 1.1 g (69%); 319 (M+H).